Cas no 18812-25-4 ((5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride)

• Product Name: (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride
• CAS No: 18812-25-4
• MF: C₂₅H₂₂ClO₃P
• MW: 436.867146968842
• CID: 1379955
• Update Time: 2025-06-30

(5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [[5-(methoxycarbonyl)-2-furanyl]methyl]triphenyl-, chloride
• (5-methoxycarbonylfuran-2-yl)methyl-triphenylphosphanium,chloride
• (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride

• Inchi： 1S/C25H22O3P.ClH/c1-27-25(26)24-18-17-20(28-24)19-29(21-11-5-2-6-12-21,22-13-7-3-8-14-22)23-15-9-4-10-16-23;/h2-18H,19H2,1H3;1H/q+1;/p-1
• InChI Key： KTGREZCEIJRYCP-UHFFFAOYSA-M
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1=CC=C(C(=O)OC)O1.[Cl-]

Experimental Properties

• Melting Point: 223-225 °C

Additional information on (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride

(5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride (CAS No. 18812-25-4): A Comprehensive Overview

(5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride (CAS No. 18812-25-4) is a versatile compound with significant applications in various fields of chemistry and biology. This compound, also known as MCFP, is a phosphonium salt that has gained considerable attention due to its unique properties and potential in pharmaceutical and synthetic chemistry.

The molecular structure of (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride consists of a triphenylphosphonium cation and a 5-methoxycarbonylfuran-2-ylmethyl anion. The triphenylphosphonium moiety is a well-known redox-active group, which can undergo reversible one-electron oxidation and reduction processes. This property makes it an excellent candidate for redox-mediated reactions and the development of redox-responsive materials.

Recent studies have highlighted the potential of MCFP in the field of medicinal chemistry. One notable application is its use as a building block in the synthesis of bioactive molecules. For instance, researchers have utilized MCFP to develop novel antitumor agents by incorporating it into prodrug systems. These prodrugs can be designed to release their active components in response to specific redox conditions, thereby enhancing their therapeutic efficacy and reducing side effects.

In addition to its role in drug development, (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride has been explored for its potential in organic synthesis. Its unique reactivity profile allows it to participate in a variety of chemical transformations, including nucleophilic substitution, Michael addition, and radical reactions. These reactions are crucial for the synthesis of complex organic molecules, making MCFP an invaluable reagent in synthetic laboratories.

The redox properties of MCFP have also been leveraged in the development of electrochemical sensors and devices. For example, researchers have incorporated MCFP into electrode materials to create sensors that can detect specific analytes with high sensitivity and selectivity. These sensors have applications in environmental monitoring, healthcare diagnostics, and industrial process control.

In the realm of materials science, (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride has been used to synthesize functional polymers and supramolecular assemblies. The ability to tune the redox properties of these materials through the incorporation of MCFP opens up new possibilities for designing stimuli-responsive systems with applications in drug delivery, tissue engineering, and energy storage.

The safety and handling of (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, (5-Methoxycarbonylfuran-2-ylmethyl)triphenylphosphonium Chloride (CAS No. 18812-25-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, electrochemistry, and materials science. Its unique properties make it an essential tool for researchers aiming to develop innovative solutions in these fields. As research continues to advance, the potential uses of MCFP are likely to expand further, contributing to new breakthroughs in science and technology.